Cas no 2172158-18-6 (2-methoxyethyl 2-carbamothioylacetate)

• Product Name: 2-methoxyethyl 2-carbamothioylacetate
• CAS No: 2172158-18-6
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 6084829
• PubChem ID: 165591603
• Update Time: 2025-10-29

2-methoxyethyl 2-carbamothioylacetate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 2-carbamothioylacetate
• 2172158-18-6
• EN300-1599571

• Inchi： 1S/C6H11NO3S/c1-9-2-3-10-6(8)4-5(7)11/h2-4H2,1H3,(H2,7,11)
• InChI Key： KSUFXDQFTWSWLI-UHFFFAOYSA-N
• SMILES： S=C(CC(=O)OCCOC)N

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 93.6Ų

Additional information on 2-methoxyethyl 2-carbamothioylacetate

Professional Introduction to 2-methoxyethyl 2-carbamothioylacetate (CAS No. 2172158-18-6)

2-methoxyethyl 2-carbamothioylacetate, identified by the chemical compound code CAS No. 2172158-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines an ester group with a carbamothioyl moiety, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The 2-methoxyethyl substituent contributes to the compound's solubility and metabolic stability, while the carbamothioylacetate core provides a versatile scaffold for further functionalization, enabling its incorporation into complex molecular architectures.

The relevance of CAS No. 2172158-18-6 in contemporary chemical research is underscored by its utility in synthesizing biologically active molecules. Recent advancements in medicinal chemistry have highlighted the importance of thioester-based derivatives in drug design, owing to their ability to facilitate protease inhibition and modulate enzyme activity. The carbamothioylacetate functional group, present in this compound, is particularly noteworthy for its role in generating reactive intermediates that can be further transformed into pharmacophores with enhanced binding affinity and selectivity. This has led to increased interest in exploring derivatives of 2-methoxyethyl 2-carbamothioylacetate as potential candidates for treating a variety of diseases, including inflammatory disorders and infectious diseases.

In the realm of synthetic methodologies, CAS No. 2172158-18-6 serves as a key precursor in the preparation of more complex molecules. The 2-methoxyethyl group, being electron-rich and polar, allows for facile participation in nucleophilic substitution reactions, making it an ideal candidate for introducing specific functional groups at desired positions within a molecular framework. This property has been leveraged in the development of novel antibiotics and antiviral agents, where precise control over regioselectivity is crucial for achieving high efficacy with minimal side effects. The carbamothioylacetate moiety, on the other hand, can undergo further transformations such as hydrolysis or condensation reactions to yield products with distinct biological activities.

Recent studies have demonstrated the potential of 2-methoxyethyl 2-carbamothioylacetate as a building block for designing molecules that interact with biological targets at the molecular level. For instance, researchers have utilized this compound to develop inhibitors of cysteine proteases, which are enzymes implicated in various pathological processes such as cancer progression and neurodegeneration. The thiol group within the carbamothioylacetate core is particularly adept at forming covalent bonds with critical cysteine residues in these enzymes, thereby disrupting their function and mitigating disease symptoms. This approach has been validated through both computational modeling and experimental validation, reinforcing the compound's significance as a pharmacological tool.

The synthesis of CAS No. 2172158-18-6 itself presents an intriguing challenge due to its sensitive functional groups. However, modern synthetic techniques have enabled efficient production routes that maintain high purity and yield. Advances in catalytic methods have allowed for the introduction of the 2-methoxyethyl group under mild conditions, minimizing unwanted side reactions and preserving the integrity of the carbamothioylacetate moiety. These improvements have not only streamlined the preparation process but also made it more scalable for industrial applications where large quantities of this compound are required for preclinical and clinical studies.

The versatility of 2-methoxyethyl 2-carbamothioylacetate extends beyond its role as an intermediate; it also serves as a model system for studying reaction mechanisms and developing new synthetic strategies. Researchers have employed this compound to investigate transition metal-catalyzed cross-coupling reactions, which are fundamental to constructing complex organic molecules en route to drug discovery. By studying how different substituents affect reactivity patterns within the carbamothioylacetate core, scientists can gain insights into optimizing reaction conditions for broader applicability in synthetic chemistry.

Looking ahead, the future prospects for CAS No. 2172158-18-6 appear promising as new therapeutic targets are identified and validated through preclinical research. The ability to modify both the 2-methoxyethyl and carbamothioylacetate portions of this molecule allows for extensive structural diversification, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic stability to meet specific biological needs. As computational tools become more sophisticated and high-throughput screening methods are refined further, compounds like 2-methoxyethyl 2-carbamothioylacetate will continue to play an indispensable role in accelerating drug discovery pipelines across academia and industry.

In conclusion,CAS No. 2172158-18-6, corresponding to 2-methoxyethyl 2-carbamothioylacetate, represents a cornerstone molecule in modern pharmaceutical chemistry with far-reaching implications for drug development. Its unique structural features make it an exceptionally useful tool for synthesizing biologically active compounds while offering flexibility through its reactive sites—properties that are critical for addressing unmet medical needs effectively yet safely.